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These application notes provide detailed protocols and supporting information for the
quantification of Poliovirus Type 1 (PV1) neutralizing antibodies, a critical component in vaccine
development and immunological research. The following sections detail the principles,
protocols, and data interpretation for the two primary serological assays: the Conventional
Microneutralization Assay and the Pseudovirus Neutralization Assay.

Introduction

Poliovirus (PV), the causative agent of poliomyelitis, is a highly contagious virus that invades
the nervous system and can cause irreversible paralysis[1]. Neutralizing antibodies play a
crucial role in preventing poliovirus infection by binding to the viral capsid proteins and blocking
viral entry into host cells. Therefore, the accurate measurement of neutralizing antibody titers is
the gold standard for assessing protective immunity following vaccination or natural infection[2]
[3][4]. This document outlines the methodologies for the two most widely used assays for this
purpose.

Poliovirus Cell Entry Signaling Pathway

Poliovirus initiates infection by binding to the poliovirus receptor (PVR), also known as CD155,
a transmembrane glycoprotein expressed on the surface of susceptible cells[3][5][6]. This
interaction triggers a conformational change in the viral capsid, leading to the release of the
viral RNA genome into the cytoplasm. The binding of poliovirus to CD155 can also activate
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intracellular signaling pathways, such as the Ras-Raf-MEK-ERK pathway, which can influence
cell proliferation[2][3]. Neutralizing antibodies prevent these initial steps of infection.
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Poliovirus binds to CD155, leading to RNA entry and signaling.
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Workflow of the conventional microneutralization assay.

Seed HEp-2 cells in

96-well plate
Serially dilute Prepare PV1 suspension
serum samples (100 TCID50/50pL)

'

Incubate serum dilutions
with PV1 (37°C, 3h)

'

Add serum-virus mixture
to cells

'

Incubate plates
(37°C, 5-7 days)

'

Observe for Cytopathic
Effect (CPE)

'

Optional: Stain with
Crystal Violet

'

Determine neutralizing titer
(reciprocal of highest dilution
inhibiting 50% CPE)
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Seed RD cells in
96-well white plate

l

Serially dilute
serum samples

Prepare PV1 pseudovirus
suspension

l

l

Incubate serum dilutions
with pseudovirus (37°C, 1h)

Add serum-pseudovirus
mixture to cells

Incubate plates
(37°C, 48-72h)

Perform Luciferase Assay

Determine neutralizing titer
(reciprocal of 50% reduction
in luminescence)

Workflow of the pseudovirus neutralization assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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